Cas no 2228936-44-3 (2-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one)

• Product Name: 2-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one
• CAS No: 2228936-44-3
• MF: C₈H₆ClF₃N₂O
• MW: 238.594251155853
• CID: 6166121
• PubChem ID: 165967482
• Update Time: 2025-05-20

2-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one
• EN300-1959761
• 2228936-44-3
• 2-amino-1-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]ethan-1-one

• Inchi： 1S/C8H6ClF3N2O/c9-7-5(6(15)2-13)1-4(3-14-7)8(10,11)12/h1,3H,2,13H2
• InChI Key： KLHXUGCAMVLRQD-UHFFFAOYSA-N
• SMILES： ClC1C(C(CN)=O)=CC(=CN=1)C(F)(F)F

Computed Properties

• Exact Mass: 238.0120750g/mol
• Monoisotopic Mass: 238.0120750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56Ų

Additional information on 2-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one

Introduction to 2-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one (CAS No: 2228936-44-3)

2-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228936-44-3, belongs to a class of heterocyclic molecules characterized by a pyridine core, which is a pivotal structural motif in numerous bioactive agents. The presence of multiple functional groups, including an amino group, a chloro substituent, and a trifluoromethyl moiety, imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural configuration of 2-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one encompasses several key features that contribute to its potential biological activity. The pyridine ring itself is a well-documented scaffold in medicinal chemistry, often serving as a core structure in drugs targeting various diseases. The amino group at the 2-position enhances the compound's reactivity, allowing for further functionalization and the possibility of forming hydrogen bonds with biological targets. The chloro substituent at the 1-position introduces electrophilic characteristics, which can be exploited in synthetic pathways and interactions with biological molecules. Additionally, the trifluoromethyl group at the 5-position increases the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one has emerged as a compound of interest due to its structural features that align with current trends in drug design. For instance, the incorporation of fluorine atoms is a common strategy in medicinal chemistry to modulate metabolic stability and binding affinity. The trifluoromethyl group, in particular, is known to enhance binding interactions by increasing lipophilicity and reducing rotation around certain bonds.

Current research endeavors are exploring the pharmacological potential of 2-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one across various therapeutic domains. Studies have indicated that this compound may exhibit inhibitory properties against certain enzymes and receptors implicated in inflammatory diseases and cancer. The combination of an amino group and a chloro substituent suggests potential interactions with target proteins through both polar and non-polar interactions, making it a versatile tool for structure-based drug design.

The synthesis of 2-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one presents unique challenges due to its complex structural framework. However, advancements in synthetic methodologies have made it more feasible to produce this compound with high purity and yield. Modern techniques such as transition metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired molecular architecture efficiently. These synthetic strategies not only facilitate the preparation of 2-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylethan-1-one but also provide insights into optimizing similar compounds for future drug development.

The pharmacokinetic profile of 2-amino-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylenalcohol ethanone is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its therapeutic potential. Preliminary studies suggest that the presence of the trifluoromethyl group may influence metabolic pathways, potentially leading to prolonged half-life and improved bioavailability. These findings are particularly relevant in designing next-generation drugs that require sustained activity.

From an industrial perspective, the commercial viability of 2-amino-N-(pyridinyl)-N-methylideneacetamide hydrochloride hinges on its ability to translate preclinical findings into clinical success. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing this compound through clinical trials and regulatory approvals. The growing interest in fluorinated pyridines as pharmacophores underscores their potential as building blocks for novel therapeutics, making compounds like CAS No: 2228936443 valuable assets in drug discovery pipelines.

In conclusion,CAS No: 2228936443, identified chemically as N-Methylideneacetamide hydrochloride, represents a compelling example of how structural complexity can be leveraged to develop innovative pharmaceutical agents. Its unique combination of functional groups positions it as a versatile scaffold for further medicinal chemistry exploration. As research continues to uncover new therapeutic applications for fluorinated pyridines,CAS No: 2228936443 is poised to play an important role in shaping the future of drug development.